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Sodium;(2S,5R,6R)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate Sodium;(2S,5R,6R)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 73335-78-1
VCID: VC0113448
InChI: InChI=1S/C8H10BrNO3S.Na/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)14-8;/h3-4,6H,1-2H3,(H,12,13);/q;+1/p-1/t3-,4+,6-;/m1./s1
SMILES: CC1(C(N2C(S1)C(C2=O)Br)C(=O)[O-])C.[Na+]
Molecular Formula: C8H9BrNNaO3S
Molecular Weight: 302.12 g/mol

Sodium;(2S,5R,6R)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate

CAS No.: 73335-78-1

Reference Standards

VCID: VC0113448

Molecular Formula: C8H9BrNNaO3S

Molecular Weight: 302.12 g/mol

Sodium;(2S,5R,6R)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate - 73335-78-1

CAS No. 73335-78-1
Product Name Sodium;(2S,5R,6R)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
Molecular Formula C8H9BrNNaO3S
Molecular Weight 302.12 g/mol
IUPAC Name sodium;(2S,5R,6R)-6-bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
Standard InChI InChI=1S/C8H10BrNO3S.Na/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)14-8;/h3-4,6H,1-2H3,(H,12,13);/q;+1/p-1/t3-,4+,6-;/m1./s1
Standard InChIKey GDQBTVSBACSUEH-ZXSAOVMCSA-M
Isomeric SMILES CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)Br)C(=O)[O-])C.[Na+]
SMILES CC1(C(N2C(S1)C(C2=O)Br)C(=O)[O-])C.[Na+]
Canonical SMILES CC1(C(N2C(S1)C(C2=O)Br)C(=O)[O-])C.[Na+]
Synonyms (2S,5R,6R)-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid Sodium Salt; Sulbactam EP Impurity D Sodium Salt; [2S-(2α,5α,6β)]-6-Bromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid Sodium Salt; 6β
PubChem Compound 23674601
Last Modified Nov 11 2021
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